Cas no 2229248-50-2 (4-1-(2,5-dimethylfuran-3-yl)ethylpiperidine)

• Product Name: 4-1-(2,5-dimethylfuran-3-yl)ethylpiperidine
• CAS No: 2229248-50-2
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 6489984
• PubChem ID: 165866063
• Update Time: 2025-06-08

4-1-(2,5-dimethylfuran-3-yl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-1-(2,5-dimethylfuran-3-yl)ethylpiperidine
• EN300-1739523
• 4-[1-(2,5-dimethylfuran-3-yl)ethyl]piperidine
• 2229248-50-2

• Inchi： 1S/C13H21NO/c1-9-8-13(11(3)15-9)10(2)12-4-6-14-7-5-12/h8,10,12,14H,4-7H2,1-3H3
• InChI Key： DBHMOZWMPRSTDB-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1C)C(C)C1CCNCC1

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.2Ų

Additional information on 4-1-(2,5-dimethylfuran-3-yl)ethylpiperidine

Exploring the Potential of 4-1-(2,5-dimethylfuran-3-yl)ethylpiperidine (CAS No. 2229248-50-2) in Modern Research and Applications

The compound 4-1-(2,5-dimethylfuran-3-yl)ethylpiperidine (CAS No. 2229248-50-2) has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. As researchers continue to explore novel chemical entities, this compound stands out for its intriguing molecular framework, which combines a piperidine ring with a 2,5-dimethylfuran moiety. Such hybrid structures are increasingly sought after in drug discovery, material science, and agrochemical research, making 2229248-50-2 a subject of growing interest.

One of the key reasons for the rising popularity of 4-1-(2,5-dimethylfuran-3-yl)ethylpiperidine is its potential role in addressing current challenges in medicinal chemistry. The piperidine scaffold is a well-known pharmacophore found in numerous FDA-approved drugs, while the furan ring contributes to enhanced bioavailability and metabolic stability. Researchers are particularly interested in how this combination could lead to breakthroughs in targeting neurological disorders or inflammatory conditions, topics that dominate current biomedical discussions.

From a synthetic chemistry perspective, the preparation of CAS 2229248-50-2 presents interesting challenges and opportunities. The incorporation of both heterocyclic systems requires careful consideration of reaction conditions and protecting group strategies. Recent advances in green chemistry have sparked discussions about more sustainable routes to such compounds, aligning with the global push for environmentally friendly synthetic methodologies. This aspect makes 4-1-(2,5-dimethylfuran-3-yl)ethylpiperidine particularly relevant in contemporary chemical research.

The physicochemical properties of 2229248-50-2 also warrant discussion. Preliminary data suggests favorable lipophilicity parameters that could make it suitable for various formulation approaches. In the era of computational chemistry and AI-driven drug design, such compounds are increasingly being studied in silico before laboratory synthesis, representing a significant shift in research paradigms. The molecular weight and polar surface area of this compound place it within desirable ranges for potential bioactive molecules.

Beyond pharmaceutical applications, 4-1-(2,5-dimethylfuran-3-yl)ethylpiperidine may find uses in material science. The combination of aromatic and aliphatic characteristics in its structure could lend itself to the development of novel polymers or liquid crystals. With the growing demand for advanced materials in electronics and renewable energy technologies, researchers are examining such compounds for their potential electronic properties and self-assembly behaviors.

Quality control and analytical characterization of CAS 2229248-50-2 represent another important aspect. Modern techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for ensuring compound purity and structural verification. The analytical data for this compound contributes to the growing body of knowledge about structure-property relationships in heterocyclic chemistry, a field that continues to expand with new discoveries.

As interest in 4-1-(2,5-dimethylfuran-3-yl)ethylpiperidine grows, so do questions about its safety profile and regulatory status. While current research focuses primarily on its potential applications, proper handling procedures and risk assessment protocols remain crucial considerations for laboratory personnel. The scientific community continues to emphasize the importance of responsible research practices when working with novel chemical entities.

The commercial availability of 2229248-50-2 from specialty chemical suppliers has facilitated its study across multiple disciplines. However, researchers often inquire about custom synthesis options and scale-up possibilities, reflecting the compound's transition from academic curiosity to potential practical applications. This trajectory mirrors the broader trend in chemical research where promising leads are rapidly evaluated for their commercial viability.

Looking ahead, 4-1-(2,5-dimethylfuran-3-yl)ethylpiperidine represents an excellent example of how molecular hybridization strategies can yield compounds with unique properties. Its study contributes to our understanding of structure-activity relationships and may inspire the design of related structures with enhanced characteristics. As the scientific community continues to explore its potential, this compound serves as a reminder of the endless possibilities in chemical space and the importance of fundamental research in driving innovation.